Cas no 2227917-36-2 ((3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid
• CAS No: 2227917-36-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6042538
• PubChem ID: 165758245
• Update Time: 2025-06-21

(3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid
• 2227917-36-2
• EN300-1831476

• Inchi： 1S/C7H8N2O3/c10-6(3-7(11)12)5-4-8-1-2-9-5/h1-2,4,6,10H,3H2,(H,11,12)/t6-/m0/s1
• InChI Key： ADONYZMRODMAAP-LURJTMIESA-N
• SMILES： O[C@H](C1C=NC=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.3Ų

Additional information on (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic Acid (CAS No. 2227917-36-2)

(3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid, identified by its CAS number 2227917-36-2, is a significant compound in the field of chemical and biomedical research. This molecule, characterized by its stereogenic center and pyrazine moiety, has garnered attention due to its potential applications in drug discovery and molecular biology.

The structure of (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid consists of a propanoic acid backbone with a hydroxyl group and a pyrazinyl substituent. The stereochemistry at the third carbon position, denoted as (3S), plays a crucial role in its biological activity. This configuration is often associated with enhanced binding affinity and selectivity in pharmacological applications.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents. The pyrazine ring, a heterocyclic aromatic structure, is known for its versatility in medicinal chemistry. It can serve as a key pharmacophore, contributing to the interaction with biological targets such as enzymes and receptors. The presence of this moiety in (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid suggests potential for designing molecules with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting neurological disorders. Studies have shown that pyrazine derivatives can modulate neurotransmitter systems, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group in (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid further enhances its ability to interact with biological targets, potentially leading to the development of more effective therapeutics.

The synthesis of (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid presents unique challenges due to its stereogenic center. Traditional synthetic routes often require careful optimization to achieve high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In academic research, this compound has been utilized as a building block for more complex molecules. Its structural features allow for modifications that can fine-tune biological activity, making it a valuable tool in drug discovery programs. For instance, researchers have explored derivatives of (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid that exhibit enhanced binding affinity to specific protein targets, demonstrating its potential as a lead compound.

The pharmaceutical industry has also shown interest in this compound due to its perceived safety profile and favorable physicochemical properties. Preclinical studies have indicated that molecules based on this scaffold exhibit low toxicity and good oral bioavailability, which are critical factors for drug development. These findings have spurred further investigation into the therapeutic potential of derivatives of (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid.

Recent publications highlight the use of computational methods to predict the biological activity of compounds like (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid. Molecular modeling techniques have been employed to identify optimal binding poses and interactions with target proteins. These approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted efficacy.

The versatility of (3S)-3-hydroxy-3-(pyrazin-2-yl)propanoic acid extends beyond pharmaceutical applications. It has been explored in materials science and chemical biology, where its unique structural features make it useful for developing novel materials and probes for studying biological processes. The ability to modify its structure allows researchers to tailor its properties for specific applications, making it a versatile tool in interdisciplinary research.

In conclusion, (CAS No. 2227917-36-2) represents a significant compound with broad applications in chemical and biomedical research. Its structural features, including the (S)-stereocenter and pyrazine moiety, make it a valuable scaffold for drug discovery and molecular biology studies. Advances in synthetic chemistry and computational methods continue to enhance our understanding of its potential applications, paving the way for innovative therapeutic solutions.